3,5-dimethyl-4-((4-((1-methyl-1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)sulfonyl)isoxazole
Description
Properties
IUPAC Name |
3,5-dimethyl-4-[[4-(1-methylimidazol-4-yl)sulfonyl-1,4-diazepan-1-yl]sulfonyl]-1,2-oxazole | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21N5O5S2/c1-11-14(12(2)24-16-11)26(22,23)19-6-4-5-18(7-8-19)25(20,21)13-9-17(3)10-15-13/h9-10H,4-8H2,1-3H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BGSRPZNAAYPOFQ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)S(=O)(=O)N2CCCN(CC2)S(=O)(=O)C3=CN(C=N3)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21N5O5S2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Mechanism of Action
Target of Action
It contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole-containing compounds have been known to interact with a variety of biological targets, including enzymes and receptors, contributing to a wide range of biological activities.
Mode of Action
Compounds containing imidazole and benzimidazole moieties are known to interact with their targets in a variety of ways, often involving the formation of hydrogen bonds and hydrophobic interactions. These interactions can lead to changes in the conformation or activity of the target, resulting in a biological response.
Biochemical Pathways
Imidazole and benzimidazole derivatives have been shown to affect a variety of biochemical pathways, often by inhibiting key enzymes or interacting with receptors. The downstream effects of these interactions can include changes in signal transduction, gene expression, and cellular metabolism.
Pharmacokinetics
Factors such as solubility, stability, and permeability can influence how well a compound is absorbed, how widely it is distributed in the body, how quickly it is metabolized, and how efficiently it is excreted.
Result of Action
The effects of a compound on a cellular level are typically a result of its interactions with its targets and its impact on biochemical pathways. These effects can include changes in cellular function, alterations in cell signaling, and potential cytotoxic effects.
Action Environment
The action, efficacy, and stability of a compound can be influenced by a variety of environmental factors. These can include the pH of the environment, the presence of other compounds or drugs, and the specific characteristics of the biological system in which the compound is acting.
Biological Activity
The compound 3,5-dimethyl-4-((4-((1-methyl-1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)sulfonyl)isoxazole is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential therapeutic applications. This article examines its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.
Chemical Structure and Properties
The compound features several functional groups that contribute to its biological activity:
- Isoxazole Ring : A five-membered heterocyclic compound that can exhibit various pharmacological properties.
- Sulfonyl Groups : These enhance the reactivity and solubility of the molecule.
- Imidazole and Diazepane Moieties : Known for their roles in biological systems and potential interactions with various targets.
Biological Activity Overview
Research into the biological activity of this compound indicates several key areas of interest:
Antimicrobial Activity
Studies have shown that compounds with similar structural features exhibit significant antimicrobial properties. The presence of the imidazole ring is particularly notable for its role in enhancing antimicrobial efficacy against various pathogens.
Anticancer Properties
Preliminary investigations suggest that derivatives of this compound may possess anticancer properties. For instance, compounds with similar sulfonyl and isoxazole structures have been reported to inhibit cell proliferation in cancer cell lines.
The biological activity is believed to be mediated through multiple pathways:
- Enzyme Inhibition : Compounds like this one may act as inhibitors of specific enzymes involved in cell signaling pathways.
- Receptor Modulation : The imidazole moiety can interact with various receptors, potentially modulating their activity.
Case Studies
Several case studies highlight the efficacy of related compounds:
- Study on Antimicrobial Efficacy :
- Anticancer Activity Assessment :
- Mechanistic Insights :
Data Table: Summary of Biological Activities
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Comparison with Thiazole Derivatives ()
The thiazole derivatives 4 and 5 described in share structural similarities with the target compound, such as:
- Core heterocyclic rings : Both feature a thiazole/isoxazole core.
- Substituent complexity : Fluorophenyl and triazole groups in 4 /5 vs. imidazole and diazepane in the target compound.
Key Differences :
Comparison with Benzo[b][1,4]diazepin Derivatives ()
Compounds 4g and 4h in incorporate benzodiazepine and coumarin moieties. These differ from the target compound in:
- Functional Groups : Coumarin and tetrazole in 4g /4h vs. imidazole and isoxazole.
- Biological Activity : Benzo[b][1,4]diazepines are often explored for CNS activity, whereas sulfonamide-linked isoxazoles (like the target compound) are more commonly associated with enzyme inhibition (e.g., carbonic anhydrase) .
Comparison with Metal-Organic Frameworks (MOFs) ()
While unrelated structurally, MOFs in highlight the importance of tailored porosity and sulfonyl groups in selective adsorption.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
